Cas no 80556-90-7 (5-methyl(nitroso)aminopentanoic acid)

• Product Name: 5-methyl(nitroso)aminopentanoic acid
• CAS No: 80556-90-7
• MF: C₆H₁₂N₂O₃
• MW: 160.171081542969
• CID: 5654078
• PubChem ID: 156772369
• Update Time: 2023-11-27

5-methyl(nitroso)aminopentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27752078
• 80556-90-7
• 5-[methyl(nitroso)amino]pentanoic acid
• 5-methyl(nitroso)aminopentanoic acid

• Inchi： 1S/C6H12N2O3/c1-8(7-11)5-3-2-4-6(9)10/h2-5H2,1H3,(H,9,10)
• InChI Key： BHWOBXSUTLRGSH-UHFFFAOYSA-N
• SMILES： OC(CCCCN(C)N=O)=O

Computed Properties

• Exact Mass: 160.08479225g/mol
• Monoisotopic Mass: 160.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids